Cas no 19767-45-4 (Sodium 2-mercaptoethanesulfonate)

• Product name: Sodium 2-mercaptoethanesulfonate
• CAS No: 19767-45-4
• MF: C₂H₅NaO₃S₂
• MW: 164.1791
• MDL: MFCD00007535
• CID: 51381
• PubChem ID: 87572900

Sodium 2-mercaptoethanesulfonate Chemical and Physical Properties

Names and Identifiers

• sodium 2-mercaptoethanesulfonate
• 2-Mercaptoethanesulfonic acid sodium salt
• Mesna
• 2-Mercaptoethanesulphonicacid,sodiumsalt
• 2-Mercaptoethanesulfonic acid sodium salt,Coenzyme?M sodium salt,HS-CoM Na
• 2-Mercaptoethanesulfonic,Mesna
• coenzyme M sodium salt
• mesnaum
• MESNEX
• mesnum
• mistabron
• mitexan
• mucofluid
• sodium 2-Mercapto-ethanesulfonate
• sodium mercaptoethanesulfonate
• HS-CoM Na
• D 7093
• MesnaEp5
• UCB 3983
• Uromitexan
• Mistabronco
• Sodium 2-mercaptoethane sulfonate
• Mesnum [INN-Latin]
• Ethanesulfonic acid, 2-mercapto-, monosodium salt
• Natrium 2-mercaptoethansulfonat
• coenzyme M
• 2-Mercaptoethane sulfonate sodium
• 2-mercaptoethanesulfonic acid sodium
• sodium 2-sulfanylethane-1-sulfonate
• 2-Me
• Mucolene
• Prestwick_1005
• Spectrum2_000752
• KBio3_002565
• R05CB05
• SY073943
• Mesnex (TN)
• Uromitexan (TN)
• MESNA [USP MONOGRAPH]
• CCRIS 3712
• NCGC00258417-01
• CS-1364
• Mesna (Uromitexan, Mesnex)
• 2-Mercaptoethanesulfonic acid monosodium salt
• NCGC00094939-02
• CAS-19767-45-4
• Mexan
• 19767-45-4
• CHEBI:31824
• DTXCID103264
• EINECS 243-285-9
• HMS3715H05
• mercaptoethane sulfonate
• HMS502F17
• SMR000059219
• Ausobronc
• DTXCID50809
• NCGC00181166-01
• Sodium 2-Mercaptoethanesulphonate
• Tox21_112767_1
• HMS3655M06
• HY-13679
• Mesna [USAN:USP:INN:BAN]
• MESNA [USAN]
• NSC-113891
• mercaptoethanesulfonate
• Mesnil
• MESNA [MI]
• MESNA [WHO-DD]
• MESNA [ORANGE BOOK]
• EN300-49858
• AKOS006220661
• MLS001333251
• Tox21_200863
• NCGC00094939-01
• NC00648
• MESNA (USP IMPURITY)
• MESNA [INN]
• UNII-NR7O1405Q9
• MESNA (MART.)
• HMS3259D13
• AB01274734-01
• 2-Mercaptoethanesulfonate, sodium
• Filesna
• sodium 2-mercaptoethane-1-sulfonate
• MESNA [USP IMPURITY]
• MLS001333252
• V03AF01
• Tox21_112767
• Spectrum5_001174
• D-7093
• HMS2092N09
• Q-201713
• MESNA (USP MONOGRAPH)
• Mesna; Sodium 2-sulfanylethanesulfonate
• DTXSID8023264
• MESNA [VANDF]
• BDBM50247978
• CHEMBL975
• BCP14384
• Q424997
• NR7O1405Q9
• NSC 113891
• Ethanesulfonic acid, 2-mercapto-, sodium salt (1:1)
• Sodium2-mercaptoethanesulfonate
• AS-13260
• W-60283
• 2-Mercaptoethanesulfonate, Sodium Salt
• GLXC-03036
• AC-6011
• SPECTRUM1502014
• Spectrum4_000041
• KBioGR_000501
• HMS2236L05
• DTXSID1020809
• 2-mercaptoethanesulphonic acid sodium salt
• DB-044962
• NCGC00178318-04
• sodium;2-sulfanylethanesulfonate
• Mesna (JAN/USP/INN)
• Z594284202
• SCHEMBL7993
• SODIUM 2-SULPHANYLETHANESULPHONATE
• MESNA [JAN]
• s1735
• MESNA [MART.]
• SPBio_000764
• M0913
• HMS1921D10
• MESNA (EP MONOGRAPH)
• AKOS015960755
• MESNA [EP MONOGRAPH]
• Spectrum3_001483
• Mesna Injection
• Sodium 2-mercaptoethanesulfonate;Mesnum
• MFCD00007535
• 2-Mercapto-ethan-sulfonsaeure, natrium-salz
• CCG-40134
• MLS001074691
• SW199618-2
• D01459
• 2-Mercaptoethanesulphonate, Sodium
• NSC113891
• HMS3372M11
• Sodium 2-mercaptoethanesulfonate

• MDL： MFCD00007535
• Inchi： 1S/C2H6O3S2.Na/c3-7(4,5)2-1-6;/h6H,1-2H2,(H,3,4,5);/q;+1/p-1
• InChI Key： XOGTZOOQQBDUSI-UHFFFAOYSA-M
• SMILES： S(C([H])([H])C([H])([H])S[H])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 163.95800
• Monoisotopic Mass: 163.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 66.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White crystalline or crystalline powder. Smell of sulfur dioxide
• Melting Point: 259-275°C
• Water Partition Coefficient: Soluble in water. Also soluble in methanol, DMSO (33 mg/ml) and ethanol (<1 mg/ml).
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 104.38000
• LogP: 0.54220
• Merck: 5909
• Solubility: Soluble in water and glycerol, slightly soluble in ethanol, the aqueous solution is acidic.

Sodium 2-mercaptoethanesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：KI7968000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Toxicity：LD50 in male, female mice, male, female rats (mg/kg): 1887, 2048, 2098, 1683 i.v.; 2005, 2098, 1529, 1251 i.p.; 6102, >7200, 4440, 4679 orally (Brock)
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Sodium 2-mercaptoethanesulfonate Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on Sodium 2-mercaptoethanesulfonate

Introduction to Sodium 2-mercaptoethanesulfonate (CAS No. 19767-45-4)

Sodium 2-mercaptoethanesulfonate, with the chemical formula NaSCH₂CH₂SO₃, is a significant compound in the field of pharmaceuticals and chemical research. This zwitterionic compound, identified by its CAS number CAS No. 19767-45-4, has garnered attention due to its versatile applications and unique chemical properties. The compound's structure, featuring both a thiol (-SH) group and a sulfonate (-SO₃Na) group, makes it particularly useful in various biochemical and medicinal applications.

The Sodium 2-mercaptoethanesulfonate molecule is characterized by its high solubility in water, which facilitates its use in aqueous-based formulations. This property is particularly advantageous in pharmaceutical formulations where solubility is a critical factor for drug delivery and efficacy. The compound's ability to act as a chelating agent and its stability under various pH conditions further enhance its utility in biochemical assays and drug development processes.

In recent years, the Sodium 2-mercaptoethanesulfonate has been extensively studied for its potential applications in medicinal chemistry. Its thiol group makes it a valuable reagent in the synthesis of complex organic molecules, including those used in the development of new drugs. The sulfonate group, on the other hand, contributes to the compound's ability to interact with biological molecules, making it a useful component in drug design and development.

One of the most notable applications of Sodium 2-mercaptoethanesulfonate is in the field of enzyme inhibition studies. The compound's ability to mimic natural substrates or inhibitors allows researchers to study enzyme mechanisms and develop novel therapeutic agents. For instance, studies have shown that this compound can be used to investigate the role of thiols in enzyme catalysis, providing insights into potential drug targets for various diseases.

The pharmaceutical industry has also explored the use of Sodium 2-mercaptoethanesulfonate as an excipient in drug formulations. Its zwitterionic nature makes it an excellent candidate for stabilizing proteins and peptides, which are often sensitive to pH changes. This property is particularly important in the formulation of biologic drugs, where maintaining stability and bioactivity is crucial for therapeutic efficacy.

Recent research has also highlighted the potential of Sodium Sodium 2-mercaptoethanesulfonate in nanotechnology and material science. Its ability to form stable complexes with metal ions has led to its use as a component in metal-organic frameworks (MOFs) and other advanced materials. These materials have applications ranging from gas storage and separation to catalysis and sensing.

The environmental impact of Sodium 2-mercaptoethanesulfonate has also been a subject of interest. Studies have shown that the compound is biodegradable and does not pose significant environmental risks when used appropriately. This makes it a preferred choice for industrial applications where environmental safety is a concern.

In conclusion, Sodium 2-mercaptoethanesulfonate (CAS No. 19767-45-4) is a multifaceted compound with broad applications in pharmaceuticals, biochemical research, and material science. Its unique chemical properties, including high solubility, chelating ability, and stability under various conditions, make it an invaluable tool for researchers and industries alike. As research continues to uncover new applications for this compound, its significance in advancing scientific knowledge and technological innovation is expected to grow.